3,4-Dihydro-2H-benzo[b]oxepin-5-one

• IUPAC Name: 3,4-dihydro-2H-1-benzoxepin-5-one
• InChI: InChI=1S/C10H10O2/c11-9-5-3-7-12-10-6-2-1-4-8(9)10/h1-2,4,6H,3,5,7H2
• InChI Key: KNTMEDNZPJADJU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=CC=CC=C2OC1
• Molecular Formula: C10H10O2
• DSSTOX Substance ID: DTXSID50311279
• Molecular Weight: 162.18 g/mol
• CAS No.: 6786-30-7

Description

3,4-Dihydro-2H-benzo[b]oxepin-5-one is an organic compound belonging to the class of benzoxepines It is characterized by a fused benzene and oxepin ring system with a ketone functional group at the 5-position

Scientific Research Applications

3,4-Dihydro-2H-benzo[b]oxepin-5-one has several scientific research applications, including:

Medicinal Chemistry: The compound and its derivatives are investigated for their potential pharmacological properties, such as sedative-hypnotic effects.

Materials Science: Its unique structure makes it a candidate for the development of novel materials with specific properties.

Biological Studies: The compound is used in studies to understand its interactions with biological molecules and potential therapeutic applications.

Safety and Hazards

The compound is classified under GHS07 for safety, with the signal word “Warning”. The hazard statement is H302, which indicates that it is harmful if swallowed. Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), and P501 (Dispose of contents/container to an approved waste disposal plant).

Mechanism of Action

Target of Action

The primary targets of 3,4-Dihydro-2H-benzo[b]oxepin-5-one are protein-tyrosine kinases (PTKs), including ErbB1, ErbB2, c-Met, ALK, FGFR1, RET, KDR . These kinases play a crucial role in various cellular processes, including cell growth, differentiation, and metabolism.

Mode of Action

this compound interacts with its targets, the protein-tyrosine kinases, by binding to their active sites. This binding inhibits the kinase activity, leading to a decrease in the phosphorylation of downstream proteins .

Biochemical Pathways

The inhibition of protein-tyrosine kinases by this compound affects multiple biochemical pathways. These include the MAPK/ERK pathway, the PI3K/Akt pathway, and the JAK/STAT pathway, all of which are involved in cell proliferation, survival, and differentiation .

Result of Action

The molecular and cellular effects of this compound’s action include the inhibition of cell proliferation and the induction of cell cycle arrest and apoptosis. These effects are due to the compound’s inhibition of protein-tyrosine kinases and the subsequent disruption of downstream signaling pathways .

Biochemical Analysis

Biochemical Properties

3,4-Dihydro-2H-benzo[b]oxepin-5-one plays a significant role in biochemical reactions, particularly as an inhibitor of protein-tyrosine kinases (PTKs). These enzymes are crucial in the regulation of various cellular processes, including cell growth, differentiation, and metabolism. The compound interacts with several PTKs, such as ErbB1, ErbB2, c-Met, ALK, FGFR1, RET, and KDR, by binding to their active sites and inhibiting their activity . This inhibition can lead to the modulation of downstream signaling pathways, affecting cellular functions.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, the inhibition of PTKs by this compound can lead to reduced cell proliferation and increased apoptosis in cancer cells . Additionally, it can alter the expression of genes involved in cell cycle regulation and apoptosis, further impacting cellular behavior.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It binds to the active sites of PTKs, inhibiting their enzymatic activity and preventing the phosphorylation of downstream targets . This inhibition disrupts the signaling cascades that are essential for cell survival and proliferation. Furthermore, the compound can induce changes in gene expression by modulating transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific storage conditions, but its activity may decrease over time due to degradation . Long-term exposure to the compound in in vitro and in vivo studies has demonstrated sustained inhibition of PTKs and consistent effects on cell proliferation and apoptosis.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively inhibits PTKs and reduces tumor growth without causing significant toxicity . At higher doses, toxic or adverse effects may be observed, including hepatotoxicity and nephrotoxicity . These threshold effects highlight the importance of optimizing dosage to achieve therapeutic benefits while minimizing side effects.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. The compound undergoes biotransformation in the liver, where it is metabolized by cytochrome P450 enzymes . This metabolism can lead to the formation of active or inactive metabolites, which may influence the compound’s overall efficacy and toxicity. Additionally, the compound can affect metabolic flux and alter the levels of specific metabolites in cells.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be taken up by cells through passive diffusion or active transport mechanisms . Once inside the cells, it may bind to intracellular proteins, influencing its localization and accumulation. The distribution of the compound within tissues can also affect its pharmacokinetics and pharmacodynamics.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound can be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications . For example, it may localize to the cytoplasm or nucleus, where it can interact with PTKs and other regulatory proteins. This localization can influence the compound’s ability to modulate cellular processes and exert its therapeutic effects.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,4-Dihydro-2H-benzo[b]oxepin-5-one typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the intramolecular oxidative coupling of diphenols, followed by rearrangement in the presence of acetic anhydride and a trace of sulfuric acid . Another approach includes the use of copper catalysis, 1,3-dipolar cycloaddition, and domino elimination-rearrangement-addition sequences .

Industrial Production Methods: Industrial production methods for this compound are not extensively documented. the scalability of the synthetic routes mentioned above can be adapted for larger-scale production, ensuring the availability of the compound for various applications.

Chemical Reactions Analysis

Types of Reactions: 3,4-Dihydro-2H-benzo[b]oxepin-5-one undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various derivatives, depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the ketone group to an alcohol, yielding different products.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce various functional groups into the benzoxepin ring system.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens, alkyl halides, and nucleophiles are employed under appropriate conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield carboxylic acids or aldehydes, while reduction can produce alcohols.

Comparison with Similar Compounds

• 7-Chloro-3,4-dihydro-2H-benzo[b]oxepin-5-one
• 7-Bromo-3,4-dihydro-2H-benzo[b]oxepin-5-one
• Dibenzoxepin

Comparison: 3,4-Dihydro-2H-benzo[b]oxepin-5-one is unique due to its specific substitution pattern and the presence of a ketone functional group at the 5-position. This structural feature distinguishes it from other benzoxepin derivatives, which may have different substituents or functional groups.

Synthesis routes and methods I

Procedure details

To a solution of phenol (3.16 g, 33.6 mmol) in acetonitrile, was added ethyl 4-bromobutyrate (4.8 ml, 33.6 mmol), potassium carbonate (4.64 g, 33.6 mmol) and tetrabutylammonium iodide (370 mg, 1 mmol). The reaction mixture was stirred vigorously and heated to reflux for 2 days before being cooled, filtered, dried (MgSO4) and concentrated in-vacuo to yield 4-phenoxy-butyric acid ethyl ester. 4-Phenoxy-butyric acid ethyl ester was hydrolyzed to its corresponding carboxylic acid using sodium hydroxide mediated hydrolysis to yield 4-phenoxy-butyric acid. To a solution of 4-phenoxy-butyric acid (7.67 g, 29.6 mmol) in anhydrous dichloromethane was added oxalyl chloride (4.4 ml, 50.3 mmol) and one drop of dimethyl formamide and the reaction mixture stirred at room temperature for 30 minutes. Reaction mixture was concentrated in-vacuo and the residue dissolved in 1,2-dichloroethane (90 ml). This solution was added drop wise to a suspension of aluminum trichloride (4.73 g, 35.5 mmol) in 1,2-dichloroethane (50 ml) at 0° C. Reaction mixture was left stirring in ice bath which rose to room temperature overnight. The reaction mixture was poured over conc. hydrochloric acid (30 ml) stirred into 100 g ice, and then stirred for a further 90 minutes until the ice fully melted. The aqueous phase was washed with dichloromethane 3 times, before the organics were combined, dried (Na2SO4) and concentrated in-vacuo. Purification by triturating with diethyl ether gave 3,4-dihydro-2H-benzo[b]oxepin-5-one.

Synthesis routes and methods II

Procedure details

A solution of 238 g (1.2 mole) of 4-phenoxybutyryl chloride, dissolved in 350 ml of 1,2-dichloroethane, is added dropwise to a suspension, cooled to 0° C., of 192 g of aluminum trichloride in 1,200 ml of 1,2-dichloroethane within 4.5 hours while passing through nitrogen and stirring vigorously. The mixture is then stirred at 0° C. for 1.5 hours and allowed to warm to room temperature overnight. The mixture is added to a stirred mixture of 2,000 ml of concentrated hydrochloric acid and 2.5 kg of ice and then stirred for 1.5 hours. The aqueous phase is decanted off, and insoluble residue is removed from the organic phase by filtration, washing thoroughly with 1,2-dichloroethane. The aqueous phase is extracted 3-4 times more with methylene chloride, and the combined organic phases are washed with saturated sodium bicarbonate solution, water and saturated sodium chloride solution and dried over sodium sulfate. A yellowish oil is obtained after the solvent has been evaporated off in vacuo and is dissolved in diethyl ether, and the last residues of dyestuff are removed by filtration. Evaporation in vacuo results in a clear oil which distils at 74°-75° C./0.02 torr.

Synthesis routes and methods III

Procedure details

To a solution of phenol (3.16 g, 33.6 mmol) in acetonitrile, was added ethyl 4-bromobutyrate (4.8 ml, 33.6 mmol), potassium carbonate (4.64 g, 33.6 mmol) and tetrabutylammonium iodide (370 mg, 1 mmol). The reaction mixture was stirred vigorously and heated to reflux for 2 days before being cooled, filtered, dried (MgSO4) and concentrated in-vacuo to yield 4-phenoxy-butyric acid ethyl ester. 4-Phenoxy-butyric acid ethyl ester was hydrolyzed to its corresponding carboxylic acid using sodium hydroxide mediated hydrolysis to yield 4-phenoxy-butyric acid. To a solution of 4-phenoxy-butyric acid (7.67 g, 29.6 mmol) in anhydrous dichloromethane was added oxalyl chloride (4.4 ml, 50.3 mmol) and one drop of dimethyl formamide and the reaction mixture stirred at room temperature for 30 minutes. Reaction mixture was concentrated in-vacuo and the residue dissolved in 1,2-dichloroethane (90 ml). This solution was added drop wise to a suspension of aluminum trichloride (4.73 g, 35. 5 mmol) in 1,2-dichloroethane (50 ml) at 0° C. Reaction mixture was left stirring in ice bath which rose to room temperature overnight. The reaction mixture was poured over conc. hydrochloric acid (30 ml) stirred into 10 0 g ice, and then stirred for a further 90 minutes until the ice fully melted. The aqueous phase was washed with dichloromethane 3 times, before the organics were combined, dried (Na2SO4) and concentrated in-vacuo. Purification by triturating with diethylether gave 3,4-dihydro-2H-benzo[b]oxepin-5-one.